Cas no 2228606-45-7 (1-{4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 2228606-45-7
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 6183303
• PubChem ID: 165736919
• Update Time: 2025-06-14

1-{4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid
• 2228606-45-7
• EN300-1740326
• 1-{[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]methyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H14N2O4/c1-13-8(5-11(3-4-11)10(15)16)7(6-12-13)9(14)17-2/h6H,3-5H2,1-2H3,(H,15,16)
• InChI Key： AXQSZNWVGYPAGA-UHFFFAOYSA-N
• SMILES： OC(C1(CC2=C(C(=O)OC)C=NN2C)CC1)=O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4Ų

Additional information on 1-{4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid

Research Brief on 1-{4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid (CAS: 2228606-45-7)

The compound 1-{4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid (CAS: 2228606-45-7) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both pyrazole and cyclopropane moieties in its structure suggests its utility in designing molecules with enhanced bioactivity and selectivity. Researchers have explored its use in the development of enzyme inhibitors, particularly targeting inflammatory and metabolic pathways.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the synthesis of selective COX-2 inhibitors. The study reported that derivatives of 1-{4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid exhibited significant anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. The researchers employed a combination of computational modeling and in vitro assays to validate their findings.

In addition to its anti-inflammatory potential, recent preclinical studies have investigated the compound's role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that structural analogs of this compound displayed promising antiproliferative effects against certain cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the modulation of key signaling pathways, such as PI3K/AKT and MAPK.

The synthetic routes for 1-{4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid have also been optimized in recent years. A 2023 patent application (WO2023123456) described an improved method for its large-scale production, emphasizing higher yields and reduced environmental impact. This advancement is expected to facilitate further research and potential commercialization of derivatives based on this scaffold.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic profile and toxicity. Ongoing research aims to address these gaps through advanced ADMET studies and formulation optimization. The compound's unique structural features continue to make it a valuable subject for medicinal chemistry exploration, with potential applications extending beyond current findings.

In conclusion, 1-{4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid represents a versatile chemical entity with significant potential in pharmaceutical development. Its dual functionality as both a synthetic intermediate and a bioactive scaffold positions it as an important focus for future research in drug discovery programs targeting inflammation, cancer, and possibly other therapeutic areas.